Cas no 1496345-14-2 (3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1496345-14-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6071772
• PubChem ID: 65392566
• Update Time: 2025-10-30

3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 2-methoxy-β,β-dimethyl-5-nitro-
• 1496345-14-2
• AKOS014728370
• CS-0285639
• EN300-1854655

• Inchi： 1S/C12H18N2O3/c1-12(2,8-13)7-9-6-10(14(15)16)4-5-11(9)17-3/h4-6H,7-8,13H2,1-3H3
• InChI Key： DIAAJVNKMILGCV-UHFFFAOYSA-N
• SMILES： C(C1C=C(N(=O)=O)C=CC=1OC)C(C)(C)CN

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±32.0 °C(Predicted)
• pka: 10.04±0.15(Predicted)

Additional information on 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine

3-(2-Methoxy-5-Nitrophenyl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1496345-14-2, commonly referred to as 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a methoxy group, a nitro group, and a dimethylpropanamine moiety. These functional groups contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine in the field of drug discovery. Researchers have found that the methoxy group enhances the compound's solubility in organic solvents, making it easier to formulate into pharmaceuticals. Additionally, the nitro group has been shown to exhibit strong antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethylpropanamine base. This is followed by the introduction of the methoxy group and the nitro group through nucleophilic substitution and nitration reactions, respectively. The optimization of these steps has been a focus of recent research, with studies demonstrating that the use of microwave-assisted synthesis can significantly improve reaction yields and reduce production time.

In terms of applications, 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine has shown promise in the development of novel materials for electronic devices. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and sensing technologies.

From an environmental perspective, recent research has focused on understanding the biodegradability of 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to the action of microbial enzymes targeting its aromatic ring. This suggests that its environmental impact is minimal when proper disposal protocols are followed.

In conclusion, 3-(2-methoxy-5-nitrophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1496345-14-2) is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development across multiple disciplines. As new findings emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.